Cas no 26465-37-2 (Dimethyl 2-(2-nitrophenyl)malonate)
26465-37-2 structure
Product Name:Dimethyl 2-(2-nitrophenyl)malonate
CAS No:26465-37-2
MF:C11H11NO6
MW:253.208143472672
MDL:MFCD03617780
CID:242668
PubChem ID:5192815
Update Time:2025-09-22
Dimethyl 2-(2-nitrophenyl)malonate Chemical and Physical Properties
Names and Identifiers
-
- Dimethyl 2-(2-nitrophenyl)malonate
- dimethyl 2-(2-nitrophenyl)propanedioate
- NULL
- Propanedioic acid,2-(2-nitrophenyl)-, 1,3-dimethyl ester
- (2-Nitro-phenyl)-malonsaeure-dimethylester
- dimethyl 2-(2-nitrophenyl)propane-1,3-dioate
- dimethyl(2-nitrophenyl)malonate
- HMS2315L07
- Propanedioic acid, 2-(2-nitrophenyl)-, 1,3-dimethyl ester
- MFCD03617780
- CS-0316281
- BBA46537
- A877220
- CHEMBL1370629
- SCHEMBL12788041
- FT-0679934
- 1,3-dimethyl 2-(2-nitrophenyl)propanedioate
- F79950
- J-520350
- MLS000541341
- AKOS005069636
- 12T-0006
- 2-(2-Nitrophenyl)malonic acid dimethyl ester
- DIMETHYL2-(2-NITROPHENYL)MALONATE
- CCG-260151
- DTXSID90409341
- NCGC00161165-02
- NCGC00161165-01
- SMR000126199
- 26465-37-2
-
- MDL： MFCD03617780
- Inchi： 1S/C11H11NO6/c1-17-10(13)9(11(14)18-2)7-5-3-4-6-8(7)12(15)16/h3-6,9H,1-2H3
- InChI Key： YDGNTNNTVUTSQE-UHFFFAOYSA-N
- SMILES： O(C)C(C(C(=O)OC)C1C=CC=CC=1[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 253.05900
- Monoisotopic Mass: 253.05863707g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 98.4Ų
Experimental Properties
- Melting Point: 48-50°C
- PSA: 98.42000
- LogP: 1.54760
Dimethyl 2-(2-nitrophenyl)malonate Security Information
-
Hazardous Material Identification：
- HazardClass：IRRITANT
Dimethyl 2-(2-nitrophenyl)malonate Customs Data
- HS CODE：2917399090
- Customs Data：
China Customs Code:
2917399090Overview:
2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture
Summary:
2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Dimethyl 2-(2-nitrophenyl)malonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019120814-5g |
Dimethyl 2-(2-nitrophenyl)malonate |
26465-37-2 | 95% | 5g |
$363.30 | 2023-09-02 | |
| Apollo Scientific | OR15334-1g |
Dimethyl 2-(2-nitrophenyl)malonate |
26465-37-2 | 95% | 1g |
£39.00 | 2025-02-19 | |
| Apollo Scientific | OR15334-5g |
Dimethyl 2-(2-nitrophenyl)malonate |
26465-37-2 | 95% | 5g |
£177.00 | 2025-02-19 | |
| Apollo Scientific | OR15334-10g |
Dimethyl 2-(2-nitrophenyl)malonate |
26465-37-2 | 95% | 10g |
£425.00 | 2023-05-18 | |
| TRC | D484053-10mg |
Dimethyl 2-(2-Nitrophenyl)Malonate |
26465-37-2 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D484053-50mg |
Dimethyl 2-(2-Nitrophenyl)Malonate |
26465-37-2 | 50mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D484053-100mg |
Dimethyl 2-(2-Nitrophenyl)Malonate |
26465-37-2 | 100mg |
$ 80.00 | 2022-06-05 | ||
| abcr | AB236890-1 g |
Dimethyl 2-(2-nitrophenyl)malonate, 95%; . |
26465-37-2 | 95% | 1g |
€187.10 | 2023-04-27 | |
| abcr | AB236890-5 g |
Dimethyl 2-(2-nitrophenyl)malonate, 95%; . |
26465-37-2 | 95% | 5g |
€478.80 | 2023-04-27 | |
| abcr | AB236890-10 g |
Dimethyl 2-(2-nitrophenyl)malonate, 95%; . |
26465-37-2 | 95% | 10g |
€769.30 | 2023-04-27 |
Dimethyl 2-(2-nitrophenyl)malonate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:26465-37-2)Dimethyl 2-(2-nitrophenyl)malonate
Order Number:A877220
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:53
Price ($):282.0
Email:sales@amadischem.com
Dimethyl 2-(2-nitrophenyl)malonate Related Literature
-
1. α-Halogenoacetamides: versatile and efficient tools for the synthesis of complex aza-heterocyclesAbderrahman El Bouakher,Arnaud Martel,Sébastien Comesse Org. Biomol. Chem. 2019 17 8467
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:26465-37-2)Dimethyl 2-(2-nitrophenyl)malonate
Purity:99%
Quantity:5g
Price ($):282.0